Cas no 887201-82-3 (6-amino-1-(3-chloro-4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)
6-amino-1-(3-chloro-4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- IFLAB-BB F1967-0017
- 6-Amino-1-(3-chloro-4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione
- 2,4(1H,3H)-Pyrimidinedione, 6-amino-1-(3-chloro-4-fluorophenyl)-
- 6-amino-1-(3-chloro-4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
-
- MDL: MFCD06809794
- Inchi: InChI=1S/C10H7ClFN3O2/c11-6-3-5(1-2-7(6)12)15-8(13)4-9(16)14-10(15)17/h1-4H,13H2,(H,14,16,17)
- InChI Key: XRCOUFPHGPNJKY-UHFFFAOYSA-N
- SMILES: Fc1c(Cl)cc(cc1)N2C(=C/C(=O)NC2=O)\N
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Vapor Pressure: Not available
6-amino-1-(3-chloro-4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-amino-1-(3-chloro-4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A275321-100mg |
6-amino-1-(3-chloro-4-fluorophenyl)pyrimidine-2,4(1h,3h)-dione |
887201-82-3 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A275321-500mg |
6-amino-1-(3-chloro-4-fluorophenyl)pyrimidine-2,4(1h,3h)-dione |
887201-82-3 | 500mg |
$ 340.00 | 2022-06-08 | ||
| TRC | A275321-1g |
6-amino-1-(3-chloro-4-fluorophenyl)pyrimidine-2,4(1h,3h)-dione |
887201-82-3 | 1g |
$ 550.00 | 2022-06-08 | ||
| Chemenu | CM337928-100mg |
6-Amino-1-(3-chloro-4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione |
887201-82-3 | 95%+ | 100mg |
$359 | 2021-08-18 | |
| Chemenu | CM337928-250mg |
6-Amino-1-(3-chloro-4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione |
887201-82-3 | 95%+ | 250mg |
$448 | 2021-08-18 | |
| Chemenu | CM337928-1g |
6-Amino-1-(3-chloro-4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione |
887201-82-3 | 95%+ | 1g |
$1188 | 2021-08-18 | |
| Chemenu | CM337928-100mg |
6-Amino-1-(3-chloro-4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione |
887201-82-3 | 95%+ | 100mg |
$221 | 2023-02-01 | |
| Chemenu | CM337928-250mg |
6-Amino-1-(3-chloro-4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione |
887201-82-3 | 95%+ | 250mg |
$318 | 2023-02-01 | |
| Chemenu | CM337928-1g |
6-Amino-1-(3-chloro-4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione |
887201-82-3 | 95%+ | 1g |
$843 | 2023-02-01 | |
| AN HUI ZE SHENG Technology Co., Ltd. | A05000560-1g |
6-amino-1-(3-chloro-4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione |
887201-82-3 | 97% | 1g |
¥4620.00 | 2023-09-15 |
6-amino-1-(3-chloro-4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 6-amino-1-(3-chloro-4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
6-Amino-1-(3-chloro-4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione: A Comprehensive Overview
The compound with CAS No. 887201-82-3, known as 6-amino-1-(3-chloro-4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential biological activities. This tetrahydropyrimidine derivative belongs to a class of compounds that have been extensively studied for their roles in various biochemical pathways and therapeutic applications.
The tetrahydropyrimidine core of this compound is a six-membered ring system with two nitrogen atoms at positions 1 and 3. The presence of an amino group at position 6 and a substituted phenyl group at position 1 introduces significant steric and electronic effects, which are critical for its biological activity. The chlorine and fluorine substituents on the phenyl ring further enhance the compound's stability and selectivity in binding to target proteins or enzymes.
Recent studies have focused on the synthesis of this compound using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also reduced the reaction time compared to traditional methods. The optimization of synthetic routes has been a key area of research, particularly in achieving high purity and scalability for potential industrial applications.
From a pharmacological perspective, this compound has shown promising results in preclinical studies as a potential inhibitor of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The selective inhibition of specific kinases suggests that this compound could serve as a lead molecule for drug development programs targeting these conditions.
In addition to its enzymatic activity, the compound exhibits notable antioxidant properties, which have been attributed to its ability to scavenge free radicals. This property makes it a candidate for applications in skincare products or dietary supplements aimed at combating oxidative stress-related conditions.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies to understand the binding interactions between this compound and its target proteins. These studies have provided valuable insights into the role of key functional groups such as the amino group and the halogenated phenyl ring in mediating these interactions.
The toxicological profile of this compound has also been evaluated in several animal models. Results indicate that it exhibits low toxicity at therapeutic concentrations, which is a favorable characteristic for drug candidates. However, further long-term studies are required to fully assess its safety profile.
Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further research into the therapeutic potential of this compound. Its unique combination of structural features and biological activities positions it as a promising candidate for addressing unmet medical needs in oncology and other therapeutic areas.
In conclusion, the compound with CAS No. 887201-82-3 represents a significant advancement in the field of medicinal chemistry. Its versatile structure, combined with cutting-edge research findings, underscores its potential as a valuable tool in drug discovery and development.
887201-82-3 (6-amino-1-(3-chloro-4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)